(2S)-2-amino-2-methylpentanedioic acid hydrochloride
Overview
Description
(2S)-2-amino-2-methylpentanedioic acid hydrochloride, commonly known as Amino Acid Hydrochloride, is a naturally-occurring organic compound that is part of the human body’s natural metabolic processes. It is an essential amino acid and is necessary for the proper functioning of the body’s cells and tissues. Amino Acid Hydrochloride is involved in many biochemical and physiological processes, such as protein synthesis, energy production, and the regulation of hormones. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of Amino Acid Hydrochloride.
Scientific Research Applications
Amino Acid Hydrochloride is widely used in scientific research, particularly in the fields of biochemistry, physiology, and pharmacology. It is used to study the structure and function of proteins, as well as the mechanisms of action of drugs and other compounds. Amino Acid Hydrochloride is also used in the production of pharmaceuticals, as it is a key component in many drugs and medications. Additionally, it is used in the production of food additives and supplements, as it is an essential nutrient for human health.
Mechanism of Action
Amino Acid Hydrochloride is involved in many biochemical and physiological processes, such as protein synthesis, energy production, and the regulation of hormones. It is also a key component in the synthesis of neurotransmitters, which are chemicals that facilitate communication between neurons in the brain. Amino Acid Hydrochloride is involved in the formation of the neurotransmitter serotonin, which is involved in regulating mood, sleep, and appetite. Additionally, it is involved in the metabolism of carbohydrates, fats, and proteins, and is necessary for the proper functioning of the immune system.
Biochemical and Physiological Effects
Amino Acid Hydrochloride has a wide range of biochemical and physiological effects. It is necessary for the proper functioning of the body’s cells and tissues, as it is involved in the formation of proteins and other molecules. Additionally, it is involved in the metabolism of carbohydrates, fats, and proteins, and is necessary for the proper functioning of the immune system. It is also involved in the formation of neurotransmitters, which are essential for regulating mood, sleep, and appetite.
Advantages and Limitations for Lab Experiments
Amino Acid Hydrochloride is a useful tool for laboratory experiments, as it is a readily available and relatively inexpensive compound. Additionally, it is stable in a wide range of pH levels, making it a suitable choice for experiments that require a wide range of conditions. However, Amino Acid Hydrochloride is not suitable for experiments that require a high degree of accuracy, as it is not a very precise compound. Additionally, it is not suitable for experiments that require a high degree of specificity, as it can interact with other molecules and affect the results of the experiment.
Future Directions
Amino Acid Hydrochloride has a wide range of potential applications in the field of scientific research. It can be used to study the structure and function of proteins, as well as the mechanisms of action of drugs and other compounds. Additionally, it can be used to study the role of neurotransmitters in the brain, as well as the metabolism of carbohydrates, fats, and proteins. Furthermore, it can be used to develop new drugs and medications, as well as food additives and supplements. Finally, it can be used to study the effects of environmental toxins on the body, as well as the effects of various dietary components on human health.
Synthesis Methods
Amino Acid Hydrochloride is synthesized through a process known as enzymatic hydrolysis. This method involves the use of enzymes to break down proteins into their constituent amino acids, including Amino Acid Hydrochloride. The enzymes used in this process are typically proteases and peptidases, which cleave the peptide bonds in proteins. This process can be done in a laboratory setting or in the body, where it is used to break down proteins into their constituent amino acids for use in metabolic processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-methylpentanedioic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "L-aspartic acid", "methyl acrylate", "methylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethyl acetate", "hexanes" ], "Reaction": [ "Step 1: L-aspartic acid is reacted with methyl acrylate in the presence of sodium hydroxide to form (2S,3S)-3-methylaspartic acid.", "Step 2: (2S,3S)-3-methylaspartic acid is then treated with methylamine in the presence of hydrochloric acid to form (2S)-2-amino-2-methylpentanedioic acid.", "Step 3: The resulting (2S)-2-amino-2-methylpentanedioic acid is then converted to its hydrochloride salt by treatment with hydrochloric acid in diethyl ether.", "Step 4: The crude product is purified by recrystallization from ethyl acetate/hexanes to yield the final product, (2S)-2-amino-2-methylpentanedioic acid hydrochloride." ] } | |
CAS RN |
151075-03-5 |
Molecular Formula |
C6H12ClNO4 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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